Cas no 135970-39-7 (methyl (4R)-4-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]cyclohex-1-ene-1-carboxylate)

• Product Name: methyl (4R)-4-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]cyclohex-1-ene-1-carboxylate
• CAS No: 135970-39-7
• MF: C₁₆H₂₆O₃
• MW: 266.375845432281
• CID: 1240164
• PubChem ID: 195819
• Update Time: 2025-04-20

methyl (4R)-4-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]cyclohex-1-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (4R)-4-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]cyclohex-1-ene-1-carboxylate
• DTXSID90929195
• Methyl 4-(2-hydroxy-6-methylhept-5-en-2-yl)cyclohex-1-ene-1-carboxylate
• Bisaborosaol A
• 135970-39-7
• methyl (4R)-4-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]cyclohexene-1-carboxylate

• Inchi： 1S/C16H26O3/c1-12(2)6-5-11-16(3,18)14-9-7-13(8-10-14)15(17)19-4/h6-7,14,18H,5,8-11H2,1-4H3/t14-,16-/m0/s1
• InChI Key： ZOJSSXJDOHFOTI-HOCLYGCPSA-N
• SMILES： O[C@@](C)(CC/C=C(\C)/C)[C@H]1CC=C(C(=O)OC)CC1

Computed Properties

• Exact Mass: 266.18828
• Monoisotopic Mass: 266.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 366.7°C at 760 mmHg
• Flash Point: 142.7°C
• Refractive Index: 1.502
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids